1-[1-(difluoromethyl)-1H-pyrazol-5-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine

• Molecular Formula: C11H16ClF2N5
• Molecular Weight: 291.73 g/mol
• IUPAC Name: 1-[2-(difluoromethyl)pyrazol-3-yl]-N-[(1,5-dimethylpyrazol-4-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C11H15F2N5.ClH/c1-8-9(6-16-17(8)2)5-14-7-10-3-4-15-18(10)11(12)13;/h3-4,6,11,14H,5,7H2,1-2H3;1H
• InChI Key: OYMRWZVCYMPSOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNCC2=CC=NN2C(F)F.Cl

Description

1-[1-(Difluoromethyl)-1H-pyrazol-5-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine (CAS: 1856039-16-1) is a pyrazole-based compound with a molecular formula of C₁₁H₁₆ClF₂N₅ and a molecular weight of 291.73 g/mol . Its structure features two pyrazole rings:

• A difluoromethyl (-CF₂H) group at position 1 of the 5-membered pyrazole ring.
• A methyl-substituted pyrazole at position 4, linked via a methanamine bridge.

This compound is synthesized for applications in medicinal chemistry or agrochemical research, where fluorinated pyrazoles are valued for their enhanced metabolic stability and bioavailability . It is commercially available with ≥95% purity from suppliers like Block Chemical Technology (Shanghai) Co., Ltd. .

Preparation Methods

Temperature and Solvent Effects

Cyclization reactions for pyrazole formation exhibit strong temperature dependence. The biphasic system in WO2014120397A1 maintains −10°C to 0°C to minimize side reactions during methylhydrazine addition, while PMC7201868 employs 115°C in bromobenzene for titanium-mediated couplings. Polar aprotic solvents like DMF enhance yields in reductive aminations, whereas toluene improves regioselectivity during cyclocondensations.

Catalytic Systems

Titanium imido complexes (e.g., [py₂TiCl₂(NPh)]₂) enable oxidant-free pyrazole synthesis but require stoichiometric TEMPO for N–N bond formation. In contrast, protonic acids (H₂SO₄, HCl) catalyze traditional hydrazine-based cyclizations but generate acidic waste streams.

Characterization and Analytical Data

Purified intermediates and final products are characterized via:

• ¹H/¹³C NMR : Diagnostic signals include δ 6.2–6.8 ppm (pyrazole C-H), δ 4.0–4.5 ppm (methanamine CH₂), and δ −110 to −120 ppm (CF₂H in ¹⁹F NMR).
• HPLC : Purity >99% is achieved using C18 columns with acetonitrile/water gradients.
• HRMS : Exact mass confirmation for C₁₄H₁₉F₂N₅ ([M+H]⁺ calc. 304.1684, found 304.1681).

Chemical Reactions Analysis

1-[1-(difluoromethyl)-1H-pyrazol-5-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the difluoromethyl group can be replaced by other functional groups using appropriate nucleophiles.

Addition: Addition reactions can occur at the pyrazole rings, leading to the formation of various derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity : Recent studies have indicated that compounds containing pyrazole moieties exhibit significant anticancer properties. For instance, derivatives of pyrazole have been synthesized and evaluated for their ability to inhibit cancer cell proliferation. The incorporation of the difluoromethyl group in 1-[1-(difluoromethyl)-1H-pyrazol-5-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine may enhance its potency against various cancer cell lines by modulating key signaling pathways involved in tumor growth and metastasis .

Antimicrobial Properties : Pyrazole derivatives have also shown promise as antimicrobial agents. The compound's structure allows it to interact with bacterial enzymes, potentially leading to the development of new antibiotics. Studies have demonstrated that certain pyrazole derivatives possess activity against Gram-positive and Gram-negative bacteria, suggesting that this compound could be explored further for its antimicrobial efficacy .

Agricultural Applications

Pesticidal Activity : The unique chemical properties of 1-[1-(difluoromethyl)-1H-pyrazol-5-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine may lend itself to applications in agriculture as a pesticide or herbicide. Research has shown that pyrazole-based compounds can inhibit the growth of specific plant pathogens and pests. By optimizing the structure of this compound, researchers aim to develop effective agrochemicals that can protect crops from various biotic stresses while minimizing environmental impact .

Materials Science

Polymer Chemistry : The incorporation of pyrazole derivatives into polymer matrices has been investigated for enhancing material properties such as thermal stability and mechanical strength. The unique interactions between the pyrazole groups and polymer chains can lead to improved performance in applications ranging from coatings to structural materials .

Case Studies

Study	Focus Area	Findings
Study 1	Anticancer Activity	Demonstrated significant inhibition of proliferation in breast cancer cell lines with IC50 values in low micromolar range.
Study 2	Antimicrobial Efficacy	Showed effectiveness against E. coli and S. aureus with minimum inhibitory concentrations comparable to existing antibiotics.
Study 3	Pesticidal Activity	Identified potent activity against aphids and whiteflies, with field trials indicating reduced pest populations by over 70%.
Study 4	Polymer Enhancement	Improved thermal stability by 30% in modified polymer composites compared to control samples without pyrazole derivatives.

Mechanism of Action

The mechanism of action of 1-[1-(difluoromethyl)-1H-pyrazol-5-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine involves its interaction with specific molecular targets and pathways. The difluoromethyl group can enhance the compound’s binding affinity to certain enzymes or receptors, leading to inhibition or activation of specific biological processes. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following structurally related pyrazole derivatives are analyzed for comparative insights:

Structural and Molecular Comparison

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
Target Compound (1856039-16-1)	C₁₁H₁₆ClF₂N₅	291.73	- Difluoromethyl at pyrazole-5 - 1,5-dimethyl at pyrazole-4	High fluorination for improved lipophilicity; compact structure.
1-[1-(2,2-Difluoroethyl)-1H-pyrazol-4-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine (1856100-57-6)	C₁₂H₁₈ClF₂N₅	305.76	- 2,2-Difluoroethyl at pyrazole-4 - 1,5-dimethyl at pyrazole-4	Longer fluorinated chain increases molecular weight; potential steric effects.
1-(1-Ethyl-1H-pyrazol-5-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine (1856061-04-5)	C₁₂H₁₉ClFN₅	287.76	- Ethyl at pyrazole-5 - Fluoro at pyrazole-4	Reduced fluorination; ethyl group may enhance hydrophobic interactions.
1-(1-Ethyl-1H-pyrazol-4-yl)-N-[(5-fluoro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine (1855938-45-2)	C₁₂H₁₉ClFN₅	287.76	- Ethyl at pyrazole-4 - Fluoro at pyrazole-4	Substituent positional isomerism affects electronic distribution.

Functional Group Analysis

• Fluorination Patterns: The difluoromethyl group in the target compound provides strong electronegativity and moderate steric bulk, favoring interactions with hydrophobic binding pockets . Compounds with single fluorine atoms (e.g., 1856061-04-5) exhibit reduced fluorination effects, prioritizing smaller substituents for tighter binding .

• Substituent Position :

  • Pyrazole substituents at position 4 (e.g., 1855938-45-2) vs. position 5 (target compound) alter electronic distribution and hydrogen-bonding capacity, impacting receptor affinity .

Inferred Physicochemical Properties

• Lipophilicity: The target compound’s logP is estimated to be higher than non-fluorinated analogs due to the difluoromethyl group .
• Solubility :
  • Increased fluorination (e.g., 1856100-57-6) may reduce aqueous solubility compared to ethyl/fluoro hybrids (e.g., 1855938-45-2) .

Biological Activity

The compound 1-[1-(difluoromethyl)-1H-pyrazol-5-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine , a member of the pyrazole family, has garnered attention due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

• Molecular Formula : C12H18ClF2N5
• Molecular Weight : 305.76 g/mol
• CAS Number : 1856098-29-7

The structural characteristics of this compound contribute to its biological activity, particularly the presence of the difluoromethyl group and the pyrazole moieties which enhance binding affinity to various biological targets.

Antitumor Activity

Recent studies have indicated that pyrazole derivatives exhibit significant antitumor properties. For instance, compounds similar to the target compound have shown promising results in inhibiting tumor growth in various cancer cell lines. A notable study reported an IC50 value of 0.08 µM against MCF-7 breast cancer cells, indicating potent antiproliferative activity .

Anti-inflammatory Properties

The anti-inflammatory effects of pyrazole derivatives are well-documented. These compounds can inhibit cyclooxygenase (COX) enzymes, which play a critical role in the inflammatory process. For example, a series of pyrazole derivatives demonstrated significant inhibition of COX isozymes, leading to reduced inflammation in vivo .

Antimicrobial and Antiviral Activities

Pyrazoles have been recognized for their antimicrobial properties, displaying activity against a range of pathogens. The compound's structure allows it to interact with bacterial enzymes and viral proteins, potentially leading to therapeutic applications in treating infections .

Neuroprotective Effects

Emerging research suggests that certain pyrazole derivatives may possess neuroprotective properties by modulating neurotransmitter levels and exhibiting antioxidant effects. This could make them candidates for treating neurodegenerative diseases .

The mechanisms by which 1-[1-(difluoromethyl)-1H-pyrazol-5-yl]-N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]methanamine exerts its biological effects are multifaceted:

• Enzyme Inhibition : The compound acts as a reversible inhibitor of monoamine oxidase (MAO), which is crucial for neurotransmitter metabolism. This inhibition can enhance mood and reduce anxiety .
• Cell Cycle Modulation : Studies indicate that certain pyrazole derivatives can induce cell cycle arrest in cancer cells, leading to apoptosis. This mechanism is critical for their antitumor activity .

Case Studies

Study	Findings	Reference
Tewari et al. (2014)	Demonstrated anti-inflammatory activity in vivo with significant COX inhibition
Brullo et al. (2012)	Reported dual activity against inflammatory mediators with low IC50 values
Recent Anticancer Research	Found IC50 values as low as 0.08 µM against MCF-7 cells

Q & A

What are the standard synthetic routes for preparing this compound, and how can reaction conditions be optimized for higher yields?

Basic Question :
The synthesis typically involves coupling pyrazole derivatives via nucleophilic substitution or condensation. For example, K₂CO₃ in DMF at room temperature is effective for alkylation of pyrazole-thiol intermediates . Cyclocondensation of precursors like ethyl acetoacetate with hydrazines under reflux (70–120°C) is another common method .
Advanced Question :
Optimization may require screening bases (e.g., NaH vs. K₂CO₃), solvents (DMF vs. THF), and temperatures. Phosphorus oxychloride (POCl₃) at 120°C enhances cyclization efficiency in oxadiazole formation . Monitoring via TLC or HPLC ensures intermediate purity .

What advanced techniques are recommended for structural characterization, particularly for resolving crystallographic ambiguities?

Basic Question :
Routine characterization includes NMR (¹H/¹³C), IR, and mass spectrometry. X-ray crystallography confirms stereochemistry and bond angles .
Advanced Question :
For ambiguous structures, use SHELXL for refinement of high-resolution data, especially for handling twinned crystals or disorder . Hydrogen-bonding networks and torsion angles (e.g., C7—C8—C9 = 125.30(11)°) can validate substituent orientation .

How do electronic effects of substituents (e.g., difluoromethyl) influence reactivity in cross-coupling reactions?

Basic Question :
Electron-withdrawing groups (e.g., -CF₂H) deactivate the pyrazole ring, slowing electrophilic substitution. Use Pd-catalyzed couplings (Suzuki-Miyaura) for aryl functionalization .
Advanced Question :
DFT calculations predict regioselectivity: the difluoromethyl group reduces electron density at C5, favoring nucleophilic attack at C3. Compare with methyl or nitro analogs to validate computational models .

What strategies address contradictions between computational predictions and experimental bioactivity data?

Basic Question :
Re-evaluate force fields in molecular docking (e.g., AutoDock Vina vs. Glide) and confirm protonation states at physiological pH .
Advanced Question :
Combine MD simulations (200 ns trajectories) with in vitro assays (e.g., enzyme inhibition). For example, nitro-to-amine reduction in analogs alters binding to targets like mGluR5 .

How can structure-activity relationships (SAR) be systematically explored for this compound?

Basic Question :
Synthesize analogs with varied substituents (e.g., replacing difluoromethyl with -CH₃ or -Cl) and assay against biological targets (e.g., kinases, GPCRs) .
Advanced Question :
Use fragment-based drug design (FBDD) to map interactions. For instance, the pyrrolidinyl group in similar compounds enhances hydrophobic binding to enzyme pockets .

What are the key challenges in analytical purity assessment, and how are they mitigated?

Basic Question :
HPLC with UV detection (λ = 254 nm) identifies impurities. Recrystallization from ethanol/water improves purity .
Advanced Question :
Polymorphism screening (via DSC/XRD) ensures batch consistency. For example, pyrazoline derivatives exhibit multiple crystal forms affecting solubility .

How does the compound’s stability under varying pH and temperature conditions impact experimental design?

Basic Question :
Conduct accelerated stability studies (40°C/75% RH for 6 months). The difluoromethyl group may hydrolyze under acidic conditions, requiring pH 7–8 buffers .
Advanced Question :
LC-MS/MS tracks degradation products. Oxidative pathways (e.g., nitro group reduction) are probed using H₂O₂ or cytochrome P450 enzymes .

What theoretical frameworks guide mechanistic studies of its biological activity?

Basic Question :
Ligand-based approaches (pharmacophore modeling) align the compound with known receptor agonists/antagonists .
Advanced Question :
Quantum mechanics/molecular mechanics (QM/MM) simulations elucidate transition states in enzyme inhibition (e.g., interaction with serine proteases) .